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Compound of Interest

Compound Name: Meliantriol

Cat. No.: B1676183

For Researchers, Scientists, and Drug Development Professionals

Introduction

Meliantriol is a tetranortriterpenoid, a type of limonoid, found as a bioactive constituent in
Azadirachta indica, commonly known as the Neem tree.[1] This document provides a
comprehensive overview of Meliantriol, detailing its chemical identity, and exploring its
significant, albeit still emerging, biological activities. This guide is intended to serve as a
technical resource, summarizing the current state of knowledge and providing detailed
experimental methodologies to facilitate further research and development.

Chemical Identification

Identifier Value

(15)-1-[(2R,4S,5R)-5-hydroxy-4-
[(3S,5R,9R,10R,13S,14S,17S)-3-hydroxy-
4,4,10,13,14-pentamethyl-

IUPAC Name
2,3,5,6,9,11,12,15,16,17-decahydro-1H-
cyclopenta[a]phenanthren-17-ylJoxolan-2-yl]-2-
methylpropane-1,2-diol

CAS Number 25278-95-9

Molecular Formula C30Hs500s5

Molecular Weight 490.72 g/mol
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Biological Activities and Therapeutic Potential

Meliantriol, as a component of Neem extracts, has been associated with a wide range of
biological activities, including insecticidal, anticancer, anti-inflammatory, antioxidant, and
antimicrobial effects. While much of the research has focused on crude neem extracts or more
abundant limonoids like azadirachtin, the presence of Meliantriol contributes to the overall
therapeutic profile of Neem. It is important to note that quantitative data and specific
mechanistic studies on isolated Meliantriol are still limited, and further research is warranted to
fully elucidate its pharmacological properties.

Insecticidal Activity

Meliantriol is recognized as a potent insect antifeedant.[2] Its presence in Neem extracts
contributes to the well-documented insecticidal properties of Neem oil and other formulations.

Quantitative Data: Insecticidal Activity

Specific LC50 (lethal concentration, 50%) values for isolated Meliantriol are not readily

available in the reviewed literature. For context, studies on neem oil and other limonoids
demonstrate significant insecticidal effects. For example, neem oil has been shown to be
effective against various insect pests.[3][4]

Experimental Protocol: Insecticidal Bioassay (Larval Mortality Assay)
A common method to assess insecticidal activity is the larval mortality assay:

o Test Organism: Select a relevant insect pest, for example, the larvae of the tomato leaf miner
(Tuta absoluta) or the diamondback moth (Plutella xylostella).

o Preparation of Test Solutions: Prepare a stock solution of Meliantriol (or the test extract) in
an appropriate solvent (e.g., acetone). Make serial dilutions to obtain a range of
concentrations.

» Application: Apply the test solutions to the diet or host plant leaves. For a leaf dip assay,
leaves are dipped in the test solutions and allowed to air dry.
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o Exposure: Place a known number of larvae (e.g., 10-20) onto the treated leaves in a petri
dish or ventilated container.

» Control Groups: Include a negative control (solvent only) and a positive control (a known
insecticide).

 Incubation: Maintain the larvae under controlled conditions of temperature, humidity, and
light.

» Data Collection: Record larval mortality at regular intervals (e.g., 24, 48, 72, and 96 hours).

» Data Analysis: Calculate the percentage of mortality for each concentration and correct for
control mortality using Abbott's formula. Determine the LC50 value using probit analysis.[5]

Anticancer Activity

Limonoids from Neem have been reported to possess anticancer properties by inducing
apoptosis and modulating various signaling pathways.[1][6] While specific studies on
Meliantriol are scarce, its structural similarity to other cytotoxic limonoids suggests it may
share these activities. Neem limonoids have been shown to induce cell death in various cancer
cell lines.[7]

Quantitative Data: Anticancer Activity

Specific IC50 (half-maximal inhibitory concentration) values for Meliantriol against various
cancer cell lines are not widely reported in the current literature. For comparison, other neem
limonoids like nimbolide have demonstrated potent cytotoxicity.

Experimental Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric
assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

o Cell Culture: Culture the desired cancer cell line (e.g., MCF-7 for breast cancer) in
appropriate media and conditions.

o Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to
adhere overnight.
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o Treatment: Treat the cells with various concentrations of Meliantriol for a specified duration
(e.g., 24, 48, or 72 hours).

o MTT Addition: After the incubation period, add MTT solution to each well and incubate for a
few hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

e Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength
(e.g., 570 nm) using a microplate reader.

» Data Analysis: Calculate the percentage of cell viability relative to the untreated control.
Determine the IC50 value, which is the concentration of the compound that inhibits cell
growth by 50%.[8]

Anti-inflammatory Activity

Neem extracts and their constituent limonoids have demonstrated anti-inflammatory properties.
This is often attributed to the inhibition of pro-inflammatory mediators and the modulation of
inflammatory signaling pathways like NF-kB.

Quantitative Data: Anti-inflammatory Activity

Quantitative data specifically for the anti-inflammatory activity of Meliantriol is not readily
available. However, related compounds have shown significant effects. For instance, a study
on 21a-methylmelianol, a related triterpenoid, demonstrated a reduction in LPS-stimulated
nitric oxide production in RAW264.7 macrophages.

Experimental Protocol: In Vitro Anti-inflammatory Assay (Nitric Oxide Assay in Macrophages)

Cell Culture: Culture RAW 264.7 macrophage cells in appropriate media.

Cell Seeding: Seed the cells in 96-well plates and allow them to adhere.

Pre-treatment: Pre-treat the cells with different concentrations of Meliantriol for a specified
time (e.g., 1-2 hours).

Stimulation: Induce an inflammatory response by adding lipopolysaccharide (LPS).
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¢ Incubation: Incubate the cells for 24 hours.

 Nitrite Measurement: Collect the cell culture supernatant and measure the amount of nitric
oxide (NO) produced by quantifying its stable metabolite, nitrite, using the Griess reagent.

o Data Analysis: Compare the NO levels in the Meliantriol-treated groups to the LPS-
stimulated control group to determine the inhibitory effect.

Antioxidant Activity

The antioxidant potential of neem compounds is attributed to their ability to scavenge free
radicals.

Quantitative Data: Antioxidant Activity

Specific quantitative data on the antioxidant activity of isolated Meliantriol is limited. However,
extracts from Azadirachta indica roots have shown significant DPPH radical scavenging activity
with an IC50 value of 13.81+0.06 pg/ml.[9]

Experimental Protocol: DPPH Radical Scavenging Assay

e Preparation of Solutions: Prepare a stock solution of Meliantriol in a suitable solvent and a
solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

¢ Reaction Mixture: Mix various concentrations of Meliantriol with the DPPH solution.

 Incubation: Incubate the mixture in the dark at room temperature for a specified period (e.g.,
30 minutes).

o Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength
(e.g., 517 nm). The decrease in absorbance indicates the radical scavenging activity.

o Data Analysis: Calculate the percentage of radical scavenging activity and determine the
IC50 value, which is the concentration of the sample required to scavenge 50% of the DPPH
radicals.[9][10]

Antimicrobial Activity
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Neem extracts have been traditionally used for their antimicrobial properties. Meliantriol, as a
constituent, likely contributes to this activity.

Quantitative Data: Antimicrobial Activity

Specific Minimum Inhibitory Concentration (MIC) values for Meliantriol against various
microorganisms are not well-documented. For context, methanol extracts of other medicinal
plants have shown MIC values ranging from 0.6 pug/ml to 5000 pug/ml against different bacteria.

[6]
Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

» Microorganism Preparation: Prepare a standardized inoculum of the test microorganism
(e.g., Staphylococcus aureus, Escherichia coli).

e Broth Microdilution Method: In a 96-well microtiter plate, prepare serial dilutions of
Meliantriol in a suitable broth medium.

« Inoculation: Add the standardized microbial inoculum to each well.
e Controls: Include a positive control (broth with inoculum) and a negative control (broth only).
 Incubation: Incubate the plate under appropriate conditions for the specific microorganism.

e MIC Determination: The MIC is the lowest concentration of Meliantriol that completely
inhibits the visible growth of the microorganism.[6][11]

Signaling Pathways

The anticancer and anti-inflammatory effects of neem limonoids are often linked to their ability
to modulate key cellular signaling pathways. While specific studies on Meliantriol are needed,
the following pathways are generally implicated for this class of compounds.
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Caption: Intrinsic Apoptosis Pathway potentially modulated by Meliantriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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